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Compound of Interest

Compound Name: N,O-Ditrityl Ganciclovir

Cat. No.: B048959 Get Quote

CAS Number: 109082-85-1

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N,O-Ditrityl Ganciclovir, a key protected

intermediate in the synthesis of Valganciclovir, the prodrug of the potent antiviral agent

Ganciclovir. This document outlines its chemical properties, synthesis, and role in antiviral drug

development.

Core Data Presentation
N,O-Ditrityl Ganciclovir is primarily utilized as a strategic intermediate, leveraging the trityl

protecting groups to facilitate specific chemical modifications of the Ganciclovir molecule.
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Property Value Reference

CAS Number 109082-85-1

Molecular Formula C₄₇H₄₁N₅O₄ [1]

Molecular Weight 739.88 g/mol [1]

Appearance White solid [1]

Melting Point
Not available in the reviewed

literature.

Solubility
Not available in the reviewed

literature.

Spectral Data
The following spectral data has been reported for an intermediate product in the synthesis of

Valganciclovir, which is consistent with the structure of N,O-Ditrityl Ganciclovir coupled with

an azido-valine moiety.
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Spectrum
Key Peaks/Shifts (δ in ppm
for NMR)

Reference

¹H NMR (400 MHz, DMSO-d₆)

0.87 (d, J = 7.2 Hz, 3H), 0.88

(d, J = 7.2 Hz, 3H), 1.60 – 1.66

(m, 1H), 2.86 (d, J = 6.8 Hz,

0.5 H), 2.94 (d, J = 6.8 Hz, 0.5

H), 3.28 – 3.38 (m, 2H), 3.81 –

3.88 (m, 1H), 4.39 (d, J = 5.2

Hz, 2H), 5.00 (s, 2H), 5.98

(brs, 1H), 6.96-7.35 (m, 30 H),

7.99 (s, 1 H), 11.4 (s, 1H)

[1]

¹³C NMR (100 MHz, DMSO-d₆)

17.1, 18.9, 24.4, 25.3, 30.0,

33.1, 47.5, 66.8, 69.9, 85.7,

126.5, 127.0, 127.6, 127.9,

128.0, 128.3, 137.9, 143.3,

144.4, 149.5, 150.9, 156.4,

169.3

[1]

Mass Spectrometry (DIP)

m/z 865.4 (M⁺ + 1) for the

azido-valine coupled product.

The expected m/z for N,O-

Ditrityl Ganciclovir would be

approximately 740.3 (M+H)⁺. A

reported mass spectrum

shows a peak at m/z (DIP)

740.0 (M⁺ + 1).

[1]

FT-IR (KBr) 3422, 3310, 1681, 1671 cm⁻¹ [1]

Experimental Protocols
The following is a detailed methodology for the synthesis of N,O-Ditrityl Ganciclovir, a critical

step in the production of Valganciclovir.

Synthesis of N,O-Ditrityl Ganciclovir
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This procedure involves the protection of the primary hydroxyl and the exocyclic amino groups

of Ganciclovir using trityl chloride.

Materials:

Ganciclovir

Trityl chloride

Dimethylformamide (DMF)

4-Dimethylaminopyridine (DMAP)

Triethylamine

Water

Ethyl acetate

Procedure:

A suspension of ganciclovir (61.5 g, 0.241 mol), 4-dimethylaminopyridine (142.5 mg, 0.001

mol), and triethylamine (181.3 mL, 1.29 mol) is prepared in dimethylformamide (570 mL).

A solution of trityl chloride (178.5 g, 0.64 mol) in dimethylformamide (570 mL) is added to the

suspension at 50 °C over 25 minutes.

The reaction mixture is stirred for approximately 9 hours at the same temperature.

The mixture is then cooled to 10 °C, filtered, and the collected solid is washed with

dimethylformamide (150 mL).

The filtrate is warmed to 20 °C, and water is added in two portions (1350 mL and 900 mL)

and subsequently decanted.

Ethyl acetate (1500 mL) is added to the resulting gummy solid, and the mixture is stirred at

room temperature for 12 hours.
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The separated solid is filtered, washed with ethyl acetate (100 mL), and dried at 54 °C to

yield N,O-Ditrityl Ganciclovir as a white solid.[1]

Mandatory Visualizations
Synthesis Workflow of Valganciclovir
The following diagram illustrates the synthetic pathway from Ganciclovir to Valganciclovir,

highlighting the crucial role of the N,O-Ditrityl Ganciclovir intermediate.
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1 N,O-Ditrityl Ganciclovir
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(2S)-azido-3-methylbutyric acid
(DCC)

2 Coupled Intermediate Deprotection Step
(Trifluoroacetic Acid)

3 Azido-Valganciclovir Reduction of Azide
(H2, Pd/C)

4 Valganciclovir

Click to download full resolution via product page

Caption: Synthesis of Valganciclovir via N,O-Ditrityl Ganciclovir.

Mechanism of Action of Ganciclovir
N,O-Ditrityl Ganciclovir is a prodrug intermediate that is chemically converted to

Valganciclovir, which in turn is metabolized in the body to the active antiviral agent, Ganciclovir.

The following diagram illustrates the mechanism of action of Ganciclovir.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b048959?utm_src=pdf-custom-synthesis
https://pdfs.semanticscholar.org/89f2/6e06693ee0fac96f8b8b94a1b1634355c121.pdf
https://www.benchchem.com/product/b048959#n-o-ditrityl-ganciclovir-cas-number
https://www.benchchem.com/product/b048959#n-o-ditrityl-ganciclovir-cas-number
https://www.benchchem.com/product/b048959#n-o-ditrityl-ganciclovir-cas-number
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b048959?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

